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Compound of Interest

Compound Name: Dioleyl adipate

Cat. No.: B13741135 Get Quote

This technical guide provides a comprehensive overview of the ecotoxicity of adipate

plasticizers, with a focus on Di(2-ethylhexyl) adipate (DEHA) and Di-n-octyl adipate (DOA), for

researchers, scientists, and drug development professionals. The guide synthesizes key

environmental studies, presenting quantitative data, detailed experimental protocols, and visual

representations of critical concepts.

Quantitative Ecotoxicity Data
The following tables summarize the ecotoxicological data for adipate plasticizers across

different environmental compartments and trophic levels.

Aquatic Ecotoxicity
Table 1: Acute and Chronic Aquatic Toxicity of Di(2-ethylhexyl) adipate (DEHA)
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Species
Trophic
Level

Endpoint Value
Exposure
Duration

Reference

Oncorhynchu

s mykiss

(Rainbow

Trout)

Fish LC50 >75 mg/L 96 hours

Pimephales

promelas

(Fathead

Minnow)

Fish LC50 0.75 mg/L 96 hours

Daphnia

magna

(Water Flea)

Invertebrate EC50 48 mg/L 48 hours

Daphnia

magna

(Water Flea)

Invertebrate

NOEC

(reproduction

)

0.04 mg/L 21 days

Scenedesmu

s subspicatus

(Green

Algae)

Algae
EC50 (growth

inhibition)
>500 mg/L 72 hours

Table 2: Acute Aquatic Toxicity of Di-n-octyl adipate (DOA)
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Species
Trophic
Level

Endpoint Value
Exposure
Duration

Reference

Lepomis

macrochirus

(Bluegill

Sunfish)

Fish LC50 >0.75 mg/L 96 hours

Daphnia

magna

(Water Flea)

Invertebrate EC50 0.55 mg/L 48 hours

Selenastrum

capricornutu

m (Green

Algae)

Algae
EC50 (growth

inhibition)
>3.1 mg/L 96 hours

Terrestrial Ecotoxicity
Table 3: Terrestrial Ecotoxicity of Di(2-ethylhexyl) adipate (DEHA)

Species Endpoint Value
Exposure
Duration

Reference

Eisenia fetida

(Earthworm)
LC50

>1,000 mg/kg

soil
14 days

Lactuca sativa

(Lettuce)

EC50

(germination)

>1,000 mg/kg

soil
14 days

Avena sativa

(Oats)
EC50 (growth)

>1,000 mg/kg

soil
14 days

Experimental Protocols
The following sections detail the methodologies for key ecotoxicity tests cited in this guide.

These protocols are based on internationally recognized guidelines from the Organisation for

Economic Co-operation and Development (OECD) and the International Organization for

Standardization (ISO).
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Aquatic Toxicity Testing: Daphnia magna Acute
Immobilisation Test (OECD 202)
This test assesses the acute toxicity of a substance to Daphnia magna.

Test Organism:Daphnia magna, less than 24 hours old at the start of the test.

Test Substance Preparation: A stock solution of the adipate plasticizer is prepared, typically

using a solvent for water-insoluble substances. A series of dilutions are made to create the

test concentrations.

Test Conditions:

Temperature: 20 ± 1 °C

pH: 7.0 - 8.5

Light: 16-hour light / 8-hour dark cycle

Media: Reconstituted hard water is commonly used.

Procedure:

Groups of 20 daphnids, divided into four replicates of five, are exposed to each test

concentration and a control.

The daphnids are not fed during the test.

Observations for immobilization (inability to swim) are made at 24 and 48 hours.

Endpoint: The EC50 (median effective concentration) for immobilization at 48 hours is

calculated using statistical methods.

Terrestrial Toxicity Testing: Earthworm Acute Toxicity
Test (OECD 207)
This test evaluates the acute toxicity of a substance to earthworms.
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Test Organism:Eisenia fetida (adults).

Test Substance Application: The adipate plasticizer is mixed into an artificial soil substrate.

Test Conditions:

Temperature: 20 ± 1 °C

Moisture: 40-60% of the water-holding capacity of the soil.

Light: Continuous darkness, except during observations.

Procedure:

Groups of 10 earthworms are introduced into containers with the treated soil.

Mortality is assessed at 7 and 14 days.

Endpoint: The LC50 (median lethal concentration) at 14 days is determined.

Visualizations
The following diagrams illustrate key concepts related to the ecotoxicity testing and

environmental fate of adipate plasticizers.
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Caption: General experimental workflow for an aquatic toxicity test.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13741135?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13741135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Release into Environment

Environmental Compartments

Transformation & Transport

Adipate Plasticizers
in Products

Leaching, Abrasion,
Disposal

Water

Soil

Sediment

BiodegradationSorptionBioaccumulation

Click to download full resolution via product page

Caption: Environmental fate and transport pathways of adipate plasticizers.

To cite this document: BenchChem. [Ecotoxicity of Adipate Plasticizers: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13741135#ecotoxicity-of-adipate-plasticizers-in-
environmental-studies]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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